Cas no 1805627-62-6 (Methyl 4-cyano-3-fluoro-2-formylbenzoate)

• Product Name: Methyl 4-cyano-3-fluoro-2-formylbenzoate
• CAS No: 1805627-62-6
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 4949444
• Update Time: 2025-06-10

Methyl 4-cyano-3-fluoro-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-fluoro-2-formylbenzoate

• Inchi： 1S/C10H6FNO3/c1-15-10(14)7-3-2-6(4-12)9(11)8(7)5-13/h2-3,5H,1H3
• InChI Key： RTGXWLOVYJBPIG-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(C(=O)OC)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2

Additional information on Methyl 4-cyano-3-fluoro-2-formylbenzoate

Comprehensive Overview of Methyl 4-cyano-3-fluoro-2-formylbenzoate (CAS No. 1805627-62-6)

Methyl 4-cyano-3-fluoro-2-formylbenzoate (CAS No. 1805627-62-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique molecular structure featuring a cyano group, fluoro substituent, and formyl moiety, serves as a versatile intermediate in the synthesis of complex molecules. Its CAS number 1805627-62-6 is frequently searched in chemical databases, reflecting its growing importance in industrial and academic applications.

The compound's methyl ester functionality enhances its solubility in organic solvents, making it a preferred choice for reactions requiring mild conditions. Researchers often explore its reactivity in nucleophilic aromatic substitution (SNAr) and cross-coupling reactions, which are pivotal in constructing heterocyclic frameworks. Recent trends in green chemistry have also spurred interest in optimizing synthetic routes for Methyl 4-cyano-3-fluoro-2-formylbenzoate to minimize environmental impact, aligning with the global push for sustainable practices.

In pharmaceutical contexts, this compound is investigated for its potential as a building block in drug discovery, particularly for targeting kinase inhibitors and antiviral agents. Its fluoro and cyano groups are known to improve metabolic stability and binding affinity, addressing common challenges in medicinal chemistry. Online discussions frequently highlight its role in high-throughput screening (HTS) libraries, where researchers seek novel scaffolds for therapeutic development.

From an analytical perspective, Methyl 4-cyano-3-fluoro-2-formylbenzoate is often characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for reproducibility in research. The compound's CAS registry number (1805627-62-6) is a key identifier in procurement and regulatory documentation, emphasizing its standardized use across laboratories.

Emerging applications in material science include its incorporation into organic semiconductors and photoactive materials, where its electron-withdrawing groups facilitate charge transport. This aligns with the surge in demand for flexible electronics and optoelectronic devices, topics frequently queried in scientific search engines. Additionally, its derivatives are explored for catalysis and polymer modification, showcasing its adaptability beyond traditional domains.

Safety and handling of Methyl 4-cyano-3-fluoro-2-formylbenzoate adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its chemical reactivity warrants cautious handling, a point often reiterated in safety data sheets (SDS).

In summary, Methyl 4-cyano-3-fluoro-2-formylbenzoate (CAS No. 1805627-62-6) represents a multifaceted tool in modern chemistry, bridging gaps between synthesis, medicine, and technology. Its relevance in cutting-edge research and alignment with sustainability goals ensure its continued prominence in scientific discourse.